(R)-1-Cyclobutylprop-2-en-1-amine

• Molecular Formula: C7H13N
• Molecular Weight: 111.18 g/mol
• IUPAC Name: (1R)-1-cyclobutylprop-2-en-1-amine
• InChI: InChI=1S/C7H13N/c1-2-7(8)6-4-3-5-6/h2,6-7H,1,3-5,8H2/t7-/m1/s1
• InChI Key: GEOLBRQXIANOAG-SSDOTTSWSA-N
• Isomeric SMILES: C=C[C@H](C1CCC1)N
• Canonical SMILES: C=CC(C1CCC1)N

Description

®-1-Cyclobutylprop-2-en-1-amine is an organic compound characterized by a cyclobutyl group attached to a prop-2-en-1-amine moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ®-1-Cyclobutylprop-2-en-1-amine typically involves the following steps:

Starting Material: The synthesis begins with cyclobutylcarboxylic acid.

Reduction: The carboxylic acid is reduced to cyclobutylmethanol using a reducing agent such as lithium aluminum hydride (LiAlH4).

Conversion to Bromide: Cyclobutylmethanol is then converted to cyclobutylmethyl bromide using phosphorus tribromide (PBr3).

Formation of the Amine: The bromide is reacted with allylamine in the presence of a base like sodium hydride (NaH) to form ®-1-Cyclobutylprop-2-en-1-amine.

Industrial Production Methods

Industrial production methods for ®-1-Cyclobutylprop-2-en-1-amine may involve similar steps but are optimized for large-scale synthesis. This includes the use of continuous flow reactors and automated systems to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

®-1-Cyclobutylprop-2-en-1-amine undergoes various chemical reactions, including:

Oxidation: The amine group can be oxidized to form corresponding imines or nitriles.

Reduction: The double bond in the prop-2-en-1-amine moiety can be reduced to form saturated amines.

Substitution: The amine group can participate in nucleophilic substitution reactions to form various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Hydrogenation using palladium on carbon (Pd/C) as a catalyst is commonly employed.

Substitution: Reagents such as alkyl halides and acyl chlorides are used in substitution reactions.

Major Products

Oxidation: Imines and nitriles.

Reduction: Saturated amines.

Substitution: Various substituted amines and amides.

Scientific Research Applications

®-1-Cyclobutylprop-2-en-1-amine has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of complex organic molecules.

Biology: The compound is studied for its potential biological activity and interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of ®-1-Cyclobutylprop-2-en-1-amine involves its interaction with specific molecular targets. The amine group can form hydrogen bonds and ionic interactions with enzymes and receptors, influencing their activity. The cyclobutyl group provides steric hindrance, affecting the compound’s binding affinity and selectivity.

Comparison with Similar Compounds

Similar Compounds

Cyclobutylamine: Lacks the prop-2-en-1-amine moiety.

Prop-2-en-1-amine: Lacks the cyclobutyl group.

Cyclobutylpropylamine: Saturated version of ®-1-Cyclobutylprop-2-en-1-amine.

Uniqueness

®-1-Cyclobutylprop-2-en-1-amine is unique due to the presence of both the cyclobutyl group and the prop-2-en-1-amine moiety. This combination imparts distinct chemical and biological properties, making it a valuable compound for research and industrial applications.